Cas no 2679920-30-8 ((2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679920-30-8
• MF: C₉H₇F₈NO₃
• MW: 329.144010782242
• CID: 5619550
• PubChem ID: 165931428
• Update Time: 2025-05-19

(2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295244
• (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679920-30-8

• Inchi： 1S/C9H7F8NO3/c10-7(11,9(15,16)17)3-1-2-18(4(3)5(19)20)6(21)8(12,13)14/h3-4H,1-2H2,(H,19,20)/t3-,4-/m0/s1
• InChI Key： AHOSTLWPDDRVCN-IMJSIDKUSA-N
• SMILES： FC(C(F)(F)F)([C@H]1CCN(C(C(F)(F)F)=O)[C@@H]1C(=O)O)F

Computed Properties

• Exact Mass: 329.02981838g/mol
• Monoisotopic Mass: 329.02981838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Comprehensive Analysis of (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679920-30-8)

The compound (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679920-30-8) is a highly specialized fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the pentafluoroethyl and trifluoroacetyl groups, contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its synthesis, applications, and relevance in contemporary scientific discourse.

In recent years, fluorinated compounds like (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid have gained attention due to their enhanced metabolic stability and bioavailability. These properties are critical in drug discovery, where fluorination is often employed to improve pharmacokinetics. The compound's pyrrolidine-2-carboxylic acid backbone further enhances its utility as a building block for peptidomimetics, a hot topic in medicinal chemistry aimed at developing protease inhibitors and GPCR modulators.

The synthesis of 2679920-30-8 typically involves multi-step organic transformations, including asymmetric catalysis to achieve the desired (2S,3S) stereochemistry. Researchers are increasingly leveraging AI-driven retrosynthesis tools to optimize such pathways, a trend reflecting the growing intersection of computational chemistry and traditional lab work. This aligns with frequent search queries like "fluorinated pyrrolidine synthesis" or "asymmetric catalysis in drug development," highlighting the compound's relevance in cutting-edge research.

Beyond pharmaceuticals, (2S,3S)-3-(1,1,2,2,2-pentafluoroethyl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has potential applications in material science. Its fluorinated moieties could contribute to hydrophobic coatings or liquid crystal formulations, addressing industry demands for high-performance materials. This versatility resonates with searches for "fluorine in advanced materials," a niche yet rapidly expanding field.

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